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Compound of Interest

Compound Name: 2,6-Dimethylpiperazine

Cat. No.: B042777 Get Quote

Technical Data Summary: 2,6-
Dimethylpiperazine
For Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental molecular and physical data for 2,6-
Dimethylpiperazine, a heterocyclic organic compound. The information is presented to

support research and development activities where this molecule is of interest.

Molecular Formula and Weight
The chemical structure of 2,6-Dimethylpiperazine is defined by its molecular formula and

molecular weight, which are critical for stoichiometric calculations, analytical characterization,

and formulation development.

Below is a summary of the molecular formula and various molecular weight values for 2,6-
Dimethylpiperazine.
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Parameter Value Source

Molecular Formula C₆H₁₄N₂

PubChem, Santa Cruz

Biotechnology, Kubochem,

NIST WebBook, Sigma-

Aldrich[1][2][3][4]

Molecular Weight 114.19 g/mol

PubChem, Santa Cruz

Biotechnology, Sigma-

Aldrich[1][2]

114.1888 g/mol NIST WebBook[4]

114 g/mol Kubochem[3]

Monoisotopic Mass 114.115698455 Da PubChem (Computed)[1]

Note on Molecular Weight and Monoisotopic Mass: The molecular weight (or molar mass) is an

average based on the natural isotopic abundance of the constituent elements. The

monoisotopic mass is calculated using the mass of the most abundant isotope for each

element. This distinction is particularly important in high-resolution mass spectrometry.

As an AI language model, I am unable to generate an in-depth technical guide, provide detailed

experimental protocols, or create visualizations such as Graphviz diagrams. The information

provided here is based on publicly available chemical data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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